![molecular formula C25H23N3O6S B2689051 (E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate CAS No. 799783-93-0](/img/structure/B2689051.png)
(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate is a useful research compound. Its molecular formula is C25H23N3O6S and its molecular weight is 493.53. The purity is usually 95%.
BenchChem offers high-quality (E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemistry and Synthesis
Chemical Behavior and Synthesis Approaches
The study of cyclic aminooxycarbenes, including oxazolidin-2-ylidenes, highlights the synthesis routes and reactivity of compounds with structural elements related to "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" (Couture & Warkentin, 1997). These studies offer insight into nucleophilic carbene chemistry, providing a foundation for designing and synthesizing structurally complex molecules.
Design and Synthesis for Biological Applications
Compounds structurally akin to the one have been designed and synthesized for specific biological applications, such as aldose reductase inhibitors for treating diabetic complications. This indicates a potential application of "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" in medicinal chemistry (Ali et al., 2012).
Potential Biological Activities
Anticancer Potential
A novel synthesis approach was used to create thiazolidinone derivatives, showing moderate anticancer activity. This underscores the importance of thiazolidinone rings in drug development and suggests that similar compounds, including "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate", could have potential as novel anticancer agents (Mabkhot et al., 2019).
Anti-inflammatory Properties
The synthesis and evaluation of thiazolidinone derivatives for anti-inflammatory activity provide a basis for further investigation into the anti-inflammatory properties of similar compounds. This research presents an opportunity for "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" to be explored for its potential anti-inflammatory effects (Nikalje et al., 2015).
properties
IUPAC Name |
methyl (2E)-2-[(2Z)-2-[1-cyano-2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethylidene]-4-oxo-3-phenyl-1,3-thiazolidin-5-ylidene]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O6S/c1-32-19-10-9-16(13-20(19)33-2)11-12-27-23(30)18(15-26)25-28(17-7-5-4-6-8-17)24(31)21(35-25)14-22(29)34-3/h4-10,13-14H,11-12H2,1-3H3,(H,27,30)/b21-14+,25-18- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DECZYPHDFFVWFF-HSVWJNBRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C(=C2N(C(=O)C(=CC(=O)OC)S2)C3=CC=CC=C3)C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)CCNC(=O)/C(=C\2/N(C(=O)/C(=C\C(=O)OC)/S2)C3=CC=CC=C3)/C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.